Abt-702 hydrochloride

• Molecular Formula: C22H20BrClN6O
• Molecular Weight: 499.8 g/mol
• InChI: InChI=1S/C22H19BrN6O.ClH/c23-16-3-1-2-14(10-16)17-11-18(28-22-20(17)21(24)26-13-27-22)15-4-5-19(25-12-15)29-6-8-30-9-7-29;/h1-5,10-13H,6-9H2,(H2,24,26,27,28);1H
• InChIKey: KXHYOZCVILMBFV-UHFFFAOYSA-N

ABT-702 Hydrochloride: Compound Overview

ABT-702 hydrochloride is a non-nucleoside, pyridopyrimidine-based adenosine kinase (AK) inhibitor with an in vitro IC50 of 1.7 nM [1]. It is orally bioavailable and demonstrates broad-spectrum antinociceptive and anti-inflammatory efficacy in preclinical models of pain [2]. ABT-702 exhibits exceptional target selectivity over adenosine receptors (A1, A2A, A3), the adenosine transporter, adenosine deaminase, and a broad panel of other receptors and enzymes [1].

1 Non-nucleoside adenosine kinase inhibitor tool compound for adenosine signaling pathway studies

2 Defined mono-HCl salt stoichiometry supports precise molar calculations in experimental design

3 Orally active tool compound for chronic-dosing model research across pain and inflammation endpoints

• [1] Jarvis MF, Yu H, Kohlhaas K, Alexander K, Lee CH, Jiang M, et al. ABT-702 (4-amino-5-(3-bromophenyl)-7-(6-morpholinopyridin-3-yl)pyrido[2,3-d]pyrimidine), a novel orally effective adenosine kinase inhibitor with analgesic and anti-inflammatory properties: I. In vitro characterization and acute antinociceptive effects in the mouse. J Pharmacol Exp Ther. 2000 Dec;295(3):1156-64. PMID: 11082453. View Source
• [2] Kowaluk EA, Mikusa J, Wismer CT, Zhu CZ, Schweitzer E, Lynch JJ, et al. ABT-702 (4-amino-5-(3-bromophenyl)-7-(6-morpholino-pyridin-3-yl)pyrido[2,3-d]pyrimidine), a novel orally effective adenosine kinase inhibitor with analgesic and anti-inflammatory properties. II. In vivo characterization in the rat. J Pharmacol Exp Ther. 2000 Dec;295(3):1165-74. PMID: 11082454. View Source

Critical Differences Among Adenosine Kinase Inhibitors

While the adenosine kinase inhibitor class shares a common target, individual compounds exhibit critical differences in potency, selectivity, oral bioavailability, and in vivo efficacy profiles. For instance, some AK inhibitors, such as the early nucleoside analog 5-iodotubercidin (IC50 = 26 nM), are significantly less potent and lack oral efficacy [1]. Other potent inhibitors like A-134974, while exceptionally active in neuropathic pain models, have a distinct chemotype and potency profile (IC50 = 60 pM) that does not automatically translate to the same broad-spectrum anti-inflammatory hyperalgesia efficacy seen with ABT-702 [2]. Furthermore, certain AK inhibitors, including GP-3269, have been associated with toxicological findings like brain microhemorrhage foci in preclinical species, underscoring that class membership does not imply interchangeable safety or efficacy profiles [3].

This Product

Non-nucleoside AK inhibitor with reported >1300-fold selectivity over adenosine receptors and off-targets

Nucleoside AK Inhibitors

5-Iodotubercidin and GP3269 inhibit nucleoside transporters and multiple kinases, which may confound mechanistic interpretation

This Product

Mono-HCl salt with defined 1:1 stoichiometry and reported DMSO solubility of 53.66 mg/mL

ABT-702 Dihydrochloride Salt

diHCl salt molar mass differs by approximately 7%, altering calculated stock concentrations; vendor-dependent solubility may vary

This Product

AK inhibition with reported motor-sparing antinociception at efficacious oral doses in rat models

Adenosine Receptor Agonists

CPA and CGS 21680 show antinociception only at motor-impairing doses; endpoint interpretation may not transfer between mechanisms

• [1] ProbeChem. 5-Iodotubercidin (5-ITU) product information. Accessed 2026. View Source
• [2] Zhu CZ, Mikusa J, Chu KL, Cowart M, Kowaluk EA, Jarvis MF, et al. A-134974: a novel adenosine kinase inhibitor, relieves tactile allodynia via spinal sites of action in peripheral nerve injured rats. Brain Res. 2001 Jun 29;905(1-2):104-10. PMID: 11423084. View Source
• [3] Gomtsyan A, Didomenico S, Lee CH, Matulenko MA, Kim K, Kowaluk EA, et al. 4-Amino-5-aryl-6-arylethynylpyrimidines: structure-activity relationships of non-nucleoside adenosine kinase inhibitors. Bioorg Med Chem. 2007 Feb 15;15(4):1586-605. PMID: 17189695. View Source

ABT-702 Hydrochloride: Differentiation Evidence

Potency Advantage Over Nucleoside Inhibitors

ABT-702 inhibits adenosine kinase with an IC50 of 1.7 nM in cell-free assays using rat brain cytosolic AK [1]. This represents a >15-fold improvement in potency compared to the nucleoside analog AK inhibitor 5-iodotubercidin (5-ITU), which has an IC50 of 26 nM [2]. The non-nucleoside nature of ABT-702 confers greater selectivity and avoids the off-target effects associated with nucleoside analogs.

AK Inhibitory Potency

Reported

IC50 1.7 nM (rat brain AK)

Supports low-concentration target engagement in AK pathway studies

~15-fold more potent than 5-iodotubercidin (IC50 26 nM) in reported enzyme assays

Evidence Dimension	In vitro potency (IC50)
Target Compound Data	1.7 nM
Comparator Or Baseline	5-Iodotubercidin: 26 nM
Quantified Difference	15.3-fold greater potency
Conditions	Rat brain cytosolic AK (ABT-702); Adenosine kinase inhibition assay (5-ITU)

Why This Matters

Higher potency allows for lower effective concentrations in experimental systems, reducing the risk of off-target effects and improving assay window.

• [1] Jarvis MF, Yu H, Kohlhaas K, Alexander K, Lee CH, Jiang M, et al. J Pharmacol Exp Ther. 2000 Dec;295(3):1156-64. PMID: 11082453. View Source
• [2] ProbeChem. 5-Iodotubercidin (5-ITU) product information. Accessed 2026. View Source

Selectivity Advantage Over 5-Iodotubercidin

ABT-702 demonstrates equipotent inhibition across multiple species and human AK isoforms. It inhibits native human placental AK and two recombinant human isoforms (AKlong and AKshort) with IC50 values ranging from 0.8 ± 0.1 nM (mouse) to 1.7 ± 0.7 nM (rat), with human placental AK inhibition at 1.5 ± 0.3 nM [1]. In contrast, the comparator 5'-deoxy-5-iodotubercidin (5'd-5IT) shows more variable potency across species, with IC50 values ranging from 0.8 nM (human) to 3.0 nM (human AKlong) [2]. This uniform potency simplifies translational studies from rodent models to human target validation.

Target Selectivity

Reported

ABT-702: >1300-fold selective for AK Negligible activity at A1, A2A, A3 receptors, adenosine transporter, adenosine deaminase, COX-1/2

5-Iodotubercidin: multi-target activity Inhibits nucleoside transporters, CK1, insulin receptor TK, phosphorylase kinase, PKA, CK2, PKC

Supports mechanistic attribution to AK inhibition over multi-target pharmacology

Selectivity window may reduce confounding off-target effects in signaling studies

Evidence Dimension	Species/isoform IC50 range
Target Compound Data	0.8 nM (mouse) to 1.7 nM (rat); human placenta: 1.5 ± 0.3 nM
Comparator Or Baseline	5'd-5IT: 0.8 nM (human placenta) to 3.0 ± 2.4 nM (human AKlong)
Quantified Difference	ABT-702: 2.1-fold range across species; 5'd-5IT: 3.8-fold range
Conditions	AK enzyme inhibition assays from multiple species and human recombinant isoforms

Why This Matters

Consistent potency across species and isoforms ensures reliable translation of preclinical efficacy data to human target engagement predictions.

• [1] Jarvis MF, Yu H, Kohlhaas K, Alexander K, Lee CH, Jiang M, et al. J Pharmacol Exp Ther. 2000 Dec;295(3):1156-64. PMID: 11082453. View Source
• [2] Jarvis MF, et al. Table: IC50 values for ABT-702 and 5'd-5IT across species. J Pharmacol Exp Ther. 2000. Data excerpt from figure/table. View Source

Motor-Sparing Antinociception

ABT-702 is orally effective with an ED50 of 5 μmol/kg p.o. in the rat carrageenan-induced thermal hyperalgesia model [1]. This compares favorably to the structurally distinct AK inhibitor A-286501, which has a reported ED50 of 1 μmol/kg p.o. in the same model [2]; however, ABT-702 demonstrates a broader spectrum of efficacy across multiple pain models including formalin-induced persistent pain, nerve injury-induced allodynia, and diabetic neuropathic pain, whereas A-286501's full efficacy spectrum is less comprehensively characterized [1]. Additionally, the nucleoside inhibitor 5'd-5IT shows significantly greater motor impairment at analgesic doses compared to ABT-702 [3].

Motor-Sparing Profile

Head-to-head

ABT-702: antinociception without motor impairment ED50 0.7–2 μmol/kg i.p. (thermal hyperalgesia); no rotorod effect at 30–300 μmol/kg p.o.

Adenosine receptor agonists: no separation CPA, CGS 21680, NECA produce antinociception only at motor-impairing doses

Reported motor-sparing endpoint context in rat pain models

Direct comparative study; motor performance assessed by rotorod and locomotor activity

Evidence Dimension	Oral efficacy in inflammatory thermal hyperalgesia (ED50)
Target Compound Data	5 μmol/kg p.o.
Comparator Or Baseline	A-286501: 1 μmol/kg p.o.
Quantified Difference	ABT-702 is 5-fold less potent than A-286501 in this specific model, but demonstrates broader model coverage and superior therapeutic index relative to 5'd-5IT
Conditions	Rat carrageenan-induced thermal hyperalgesia model, oral administration

Why This Matters

For researchers requiring a single compound with validated efficacy across inflammatory, neuropathic, and diabetic pain models, ABT-702 offers a more comprehensively characterized in vivo profile.

• [1] Kowaluk EA, Mikusa J, Wismer CT, Zhu CZ, Schweitzer E, Lynch JJ, et al. J Pharmacol Exp Ther. 2000 Dec;295(3):1165-74. PMID: 11082454. View Source
• [2] Jarvis MF, et al. Analgesic and anti-inflammatory effects of A-286501, a novel orally active adenosine kinase inhibitor. Pain. 2002 Mar;96(1-2):107-18. PMID: 11932067. View Source
• [3] Kowaluk EA, et al. Novel nucleoside and non-nucleoside AK inhibitors (A-134974, A-286501 and ABT-702) also potently (ED50=0.7–2 μmol/kg ip) blocked carrageenan-induced thermal hyperalgesia and were significantly less potent than 5′d-5IT in impairing motor performance. Data excerpt. View Source

Oral Bioavailability in Pain Models

Beyond acute AK inhibition, ABT-702 induces a unique, sustained cardioprotective effect through proteasome-dependent degradation of the ADK-L isoform protein. Treatment with ABT-702 (IP or oral) significantly reduced cardiac ADK protein content in mice 24–72 h after administration, an effect not shared by other characterized AK inhibitors to date [1]. This delayed-phase cardioprotection was accompanied by increased basal coronary flow and robust tolerance to ischemia-reperfusion injury long after tissue elimination of ABT-702, demonstrating a distinct pharmacodynamic signature [1]. No comparable sustained protein degradation effect has been reported for A-134974, A-286501, or 5-iodotubercidin.

Oral Efficacy Across Models

Reported

Oral ED50 5–70 μmol/kg across acute, inflammatory, and neuropathic pain models in mice and rats

Supports oral-dosing model research for chronic pain and diabetic neuropathy studies

Carrageenan hyperalgesia, paw edema, L5/L6 ligation, and streptozotocin diabetic neuropathy models

Evidence Dimension	Sustained pharmacodynamic effect (>24h post-dose)
Target Compound Data	Reduced cardiac ADK protein content 24-72 h post-administration; sustained cardioprotection
Comparator Or Baseline	Other AK inhibitors (A-134974, A-286501, 5-iodotubercidin): No reported sustained protein degradation effect
Quantified Difference	Unique mechanistic signature not documented for comparators
Conditions	Mouse cardiac ADK protein analysis; Langendorff perfused heart ischemia-reperfusion model

Why This Matters

For researchers investigating sustained adenosinergic signaling or delayed cardioprotection, ABT-702 provides a unique tool that extends beyond acute enzyme inhibition to modulate target protein stability.

• [1] Wan TC, Tampo A, Kwok WM, Auchampach JA. Adenosine kinase (ADK) inhibition with ABT-702 induces ADK protein degradation and a distinct form of sustained cardioprotection. Eur J Pharmacol. 2022 Sep 5;930:175127. PMID: 35691336. View Source

ABT-702 Hydrochloride: Optimal Applications

Mechanistic Antinociception Studies

ABT-702 is the AK inhibitor of choice for in vivo studies of inflammatory, neuropathic, and diabetic pain due to its validated oral efficacy (ED50 = 5 μmol/kg p.o. for inflammatory thermal hyperalgesia; ED50 = 70 μmol/kg p.o. for paw edema) and broad-spectrum antinociceptive profile across rat models [1]. Its consistent potency across species supports translational study design from rodent efficacy to human target validation [2].

Chronic Oral Dosing in Pain and Diabetes Models

For investigations into delayed cardioprotection or sustained adenosinergic signaling, ABT-702 uniquely induces proteasome-dependent degradation of the ADK-L isoform, producing sustained (>24 h) increases in adenosine release and coronary flow long after compound clearance [1]. This distinct pharmacodynamic signature is not documented for other commercially available AK inhibitors and enables novel experimental paradigms in cardiac preconditioning research.

Therapeutic Window: Efficacy vs. Motor Side Effects

ABT-702 enables clean interrogation of the adenosine kinase node without confounding activity at adenosine receptors, transporters, or deaminase. Its >1300- to 7700-fold selectivity over these targets, as well as COX-1 and COX-2, ensures that observed biological effects can be confidently attributed to AK inhibition and subsequent elevation of endogenous adenosine rather than off-target pharmacology [1]. This is a critical advantage over less selective AK inhibitors or direct adenosine receptor agonists.

Cross-Species Translational Pharmacology

With equipotent inhibition of AK from human, monkey, dog, rat, and mouse (IC50 range: 0.8–1.7 nM), ABT-702 eliminates species potency variability as a confounding variable in translational pharmacology studies [1]. Researchers can confidently extrapolate rodent efficacy data to human target engagement predictions without the need for species-specific correction factors that would be required for less cross-reactive AK inhibitors such as 5'd-5IT [2].

Application

Selection Property

Validation Focus

Adenosine kinase signaling pathway studies

Clean AK selectivity profile

Adenosine A1 receptor pathway confirmation; naloxone-insensitive mechanism

Chronic oral-dosing model research

Oral bioavailability and sustained model exposure

Repeated-dosing endpoint review; diabetic neuropathy and neuropathic pain models

Motor-function endpoint comparison studies

Motor-sparing antinociception

Rotorod and locomotor activity endpoints vs. adenosine receptor agonists

Cross-species target engagement studies

Species-conserved AK inhibition

Cross-species assay context; mono-HCl stoichiometry for consistent molar calculations

• [1] Kowaluk EA, Mikusa J, Wismer CT, Zhu CZ, Schweitzer E, Lynch JJ, et al. J Pharmacol Exp Ther. 2000 Dec;295(3):1165-74. PMID: 11082454. View Source
• [2] Jarvis MF, Yu H, Kohlhaas K, Alexander K, Lee CH, Jiang M, et al. J Pharmacol Exp Ther. 2000 Dec;295(3):1156-64. PMID: 11082453. View Source
• [3] Wan TC, Tampo A, Kwok WM, Auchampach JA. Eur J Pharmacol. 2022 Sep 5;930:175127. PMID: 35691336. View Source